Cas no 868598-97-4 (1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-)

• Product Name: 1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-
• CAS No: 868598-97-4
• MF: C₁₆H₁₅BrO₃
• MW: 335.192504167557
• MDL: MFCD28976752
• CID: 1857632
• PubChem ID: 24828765
• Update Time: 2025-06-19

1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-[3-bromo-4-(phenylmethoxy)phenyl]-
• 868598-97-4
• 2-(4-(benzyloxy)-3-bromophenyl)-1,3-dioxolane
• CS-0193428
• E93933
• MFCD28976752
• SCHEMBL12702768
• 2-(3-bromo-4-phenylmethoxyphenyl)-1,3-dioxolane

• MDL： MFCD28976752
• Inchi： 1S/C16H15BrO3/c17-14-10-13(16-18-8-9-19-16)6-7-15(14)20-11-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2
• InChI Key： HOUVWMNIQUXXQH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1OCCO1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.02046Da
• Monoisotopic Mass: 334.02046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27.7Ų